Cas no 875316-12-4 (N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 875316-12-4
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 6150676
• PubChem ID: 7908340
• Update Time: 2025-05-20

N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS001394196
• Z33296447
• N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide
• 875316-12-4
• EN300-26578831

• Inchi： 1S/C23H22N2O3S/c1-18-7-9-20(10-8-18)17-24-23(26)21-11-13-22(14-12-21)25-29(27,28)16-15-19-5-3-2-4-6-19/h2-16,25H,17H2,1H3,(H,24,26)/b16-15+
• InChI Key： VXYVAONADCYGLG-FOCLMDBBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NCC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 406.13511374g/mol
• Monoisotopic Mass: 406.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.6Ų

Additional information on N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide

N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide (CAS No. 875316-12-4): A Comprehensive Overview

N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide (CAS No. 875316-12-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 875316-12-4, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide is C₂₃H₂₃NO₃S, with a molecular weight of approximately 397.50 g/mol. The compound features a benzamide core functionalized with a phenylsulfonamide group and a 4-methylphenylmethyl substituent. These structural elements contribute to its distinct chemical properties, such as solubility, stability, and reactivity. The presence of the sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many biologically active compounds.

Synthesis Methods

The synthesis of N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide has been reported in several scientific publications. One common approach involves the reaction of 4-chloro-N-(benzyl)benzamide with 2-phenylethenesulfinic acid in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via nucleophilic substitution at the chloro group, followed by deprotection of the benzyl group to yield the final product. The synthetic route can be optimized for yield and purity by adjusting reaction conditions such as temperature, solvent, and catalyst.

Biological Activities

N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide has been investigated for its potential therapeutic applications in various biological systems. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells.

The mechanism of action underlying these biological activities is not yet fully understood but is believed to involve multiple pathways. For example, the compound may modulate signaling pathways such as NF-κB and MAPK, which are crucial for inflammation and cell proliferation. Furthermore, it has been suggested that the sulfonamide group plays a key role in mediating these effects by interacting with specific protein targets.

Clinical Trials and Research Advancements

In recent years, there has been growing interest in translating the preclinical findings on N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide into clinical applications. Several Phase I and II clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases and cancers. Preliminary results from these trials have shown promising outcomes, with patients experiencing reduced inflammation and tumor growth inhibition without significant adverse effects.

Beyond its therapeutic potential, N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide has also been explored for its use as a research tool in understanding disease mechanisms. For example, it has been used to study the role of specific signaling pathways in inflammation and cancer progression. These studies have provided valuable insights into the molecular mechanisms underlying these diseases and have paved the way for the development of novel therapeutic strategies.

Conclusion

In summary, N-[(4-methylphenyl)methyl]-4-(2-phenylethenesulfonamido)benzamide (CAS No. 875316-12-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new aspects of its mechanism of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.